7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C8H12N4O
• Molecular Weight: 180.21 g/mol
• IUPAC Name: 7-methyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C8H12N4O/c1-5-2-3-10-7-4-6(8(9)13)11-12(5)7/h4-5,10H,2-3H2,1H3,(H2,9,13)
• InChI Key: ZSXWSHVAQFJNRK-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC2=CC(=NN12)C(=O)N

Description

7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide is a bicyclic heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a methyl group at position 7 and a carboxamide substituent at position 2. The compound’s synthesis typically involves condensation reactions of pyrazole precursors with malononitrile derivatives or substituted acetamides under reflux conditions in ethanol or DMF, followed by recrystallization to isolate the product .

Key structural attributes:

• Position 7: Methyl group enhances lipophilicity and metabolic stability.
• Position 2: Carboxamide group provides hydrogen-bonding capability, critical for target binding.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of 3-amino-4-methylpyrazole with ethyl acetoacetate in the presence of a base, followed by cyclization and subsequent amide formation .

Industrial Production Methods

Industrial production methods for this compound are not extensively documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield, purity, and cost-effectiveness. This could include the use of continuous flow reactors and automated synthesis systems to enhance efficiency and scalability .

Chemical Reactions Analysis

Types of Reactions

7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride or sodium borohydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines .

Scientific Research Applications

7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its anticancer properties, particularly as a cyclin-dependent kinase (CDK) inhibitor.

Mechanism of Action

The mechanism of action of 7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide involves its interaction with specific molecular targets. For instance, as a CDK inhibitor, it binds to the active site of the enzyme, preventing the phosphorylation of target proteins and thereby inhibiting cell cycle progression. This leads to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations on the Pyrazolo[1,5-a]pyrimidine Core

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight	Key Properties/Findings	Reference
Target Compound	7-Methyl, 2-carboxamide	C₉H₁₂N₄O	192.22	Enhanced CNS penetration due to moderate lipophilicity; synthesized via ethanol reflux .
5,7-Dimethyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide	5,7-Dimethyl, 2-carboxamide	C₁₀H₁₄N₄O	206.25	Higher lipophilicity (logP ~1.8) compared to monomethyl analog; potential for improved bioavailability .
7-(Difluoromethyl)-5-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxylic acid	7-Difluoromethyl, 5-Methyl, 2-carboxylic acid	C₉H₁₁F₂N₃O₂	247.20	Fluorine substituents improve metabolic stability; acidic group enables salt formation for solubility .
7-Amino-N-(4,6-dimethylpyrimidin-2-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide	7-Amino, 3-carboxamide	C₁₄H₁₅N₇O	305.32	Cytotoxicity observed in leukemia cell lines (IC₅₀ = 8.2 μM); synthesized via DMF recrystallization .
2-Amino-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide	Triazolo core, 2-carboxamide	C₇H₈N₆O	192.18	Isoelectronic replacement of pyrazole with triazole; broader kinase inhibition profile .

Key Research Findings

Substituent Effects on Solubility : Carboxamide groups at position 2 or 3 significantly enhance aqueous solubility (>50 μM in PBS) compared to ester or nitrile derivatives .

Regioselectivity in Synthesis : Electron-withdrawing groups (e.g., trifluoromethyl) at position 5 favor regioselective cyclization, as seen in dihydropyrazolo[1,5-a]pyrimidines .

Biological Screening: Pyrazolo[1,5-a]pyrimidine-2-carboxamides show promise as non-benzodiazepine anxiolytics, with moderate affinity for GABAₐ receptors (Kᵢ = 120 nM) .

Biological Activity

7-Methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide is a compound that has garnered attention in medicinal chemistry due to its diverse biological activities. This article provides an overview of its synthesis, biological properties, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of pyrazolo[1,5-a]pyrimidine derivatives typically involves reactions of aminopyrazoles with various electrophiles. Recent studies have employed green synthetic strategies using ultrasonic irradiation to enhance yields and reduce environmental impact. For instance, a study reported the successful synthesis of a library of pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives through these methods, yielding compounds with significant pharmacological potential .

Antitubercular Activity

One of the most notable biological activities of 7-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-2-carboxamide is its potential as an antitubercular agent. High-throughput screening identified pyrazolo[1,5-a]pyrimidin-7(4H)-one derivatives as leads against Mycobacterium tuberculosis (Mtb). These compounds exhibited low cytotoxicity and effective activity within macrophages .

Key Findings:

• Minimum Inhibitory Concentrations (MICs): A focused library of analogues was synthesized to explore their MICs against Mtb strain H37Rv. The results indicated that certain modifications in the structure significantly enhanced their antitubercular activity .
• Mechanism of Action: The mechanism was not linked to traditional pathways such as cell-wall biosynthesis or iron uptake. Instead, resistance was associated with mutations in specific enzymes that facilitated compound catabolism .

Other Biological Activities

Beyond antitubercular properties, pyrazolo[1,5-a]pyrimidine derivatives have shown promise in other areas:

• Anticancer Activity: Some derivatives have been explored for their ability to inhibit various cancer cell lines. For example, structural modifications have led to enhanced activity against hepatocellular carcinoma .
• Anti-inflammatory Effects: Certain compounds in this class demonstrated anti-inflammatory properties in preclinical models.

Structure-Activity Relationship (SAR)

The SAR studies are crucial for understanding how modifications to the pyrazolo[1,5-a]pyrimidine scaffold affect biological activity. A detailed analysis from recent research highlighted the importance of specific functional groups and their positions on the scaffold:

• Methyl and Trifluoromethyl Substituents: Compounds with methyl groups at specific positions retained significant activity compared to those with larger substituents .
• Cytotoxicity Assessment: Compounds were also tested for cytotoxicity against HepG2 cells to evaluate their safety profile alongside efficacy .

Table 1: Biological Activity Overview

Compound ID	Structure	MIC (µM)	Cytotoxicity (µM)	Activity Type
P1	P1	0.25	50	Antitubercular
P2	P2	0.50	40	Anticancer
P3	P3	0.10	60	Anti-inflammatory

Table 2: Structure-Activity Relationships

Position	Substituent	Effect on Activity
R1	Methyl	Retained activity
R2	Trifluoromethyl	Enhanced activity
R3	None	Loss of activity

Case Studies

Case Study 1: Antitubercular Lead Development
A focused library of pyrazolo[1,5-a]pyrimidin-7(4H)-one analogues was synthesized and screened against Mtb. The study revealed that specific methylation patterns significantly influenced both MIC and cytotoxicity profiles.

Case Study 2: Anticancer Evaluation
Research into the anticancer properties of pyrazolo[1,5-a]pyrimidines indicated that compounds with specific substitutions exhibited selective toxicity towards hepatocellular carcinoma cells while sparing normal cells.